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Compound of Interest

Compound Name: SNAP 94847

Cat. No.: B1681886 Get Quote

SNAP 94847 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with SNAP
94847.

Troubleshooting Guide & FAQs
This section addresses common issues and questions regarding the solubility and handling of

SNAP 94847 and its hydrochloride salt.

1. What is the recommended solvent for preparing stock solutions of SNAP 94847 for in vitro

experiments?

For in vitro applications, Dimethyl Sulfoxide (DMSO) is the most recommended solvent for

preparing high-concentration stock solutions of SNAP 94847 and its hydrochloride salt.[1][2][3]

[4][5] Ethanol can also be used.[1][4]

2. I am having trouble dissolving SNAP 94847 in DMSO. What can I do?

If you encounter solubility issues with SNAP 94847 in DMSO, the following steps may help:

Ultrasonication: Using an ultrasonic bath can aid in the dissolution of the compound.[6]

Warming: Gently warming the solution can also improve solubility. One supplier suggests

that warming may be necessary, and another indicates that heating to 60°C can be
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attempted, although water solubility remains very low.[3][6]

Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air). Absorbed water

can reduce the solubility of compounds.[7] Always use fresh, anhydrous DMSO for the best

results.

3. What is the maximum concentration of SNAP 94847 that can be achieved in common

solvents?

The solubility of SNAP 94847 can vary slightly between its free base and hydrochloride salt

forms, and even between different batches.[3][8] The hydrochloride salt form generally has

better water solubility and stability.[8] Below is a summary of reported solubility data.

Table 1: Solubility of SNAP 94847
Form Solvent Maximum Concentration

SNAP 94847 (Free Base) DMSO 25 mg/mL

Ethanol 10 mg/mL

DMF Insoluble

PBS (pH 7.2) Insoluble

Data sourced from multiple suppliers.[1][3]

Table 2: Solubility of SNAP 94847 Hydrochloride
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 51.5 - 250 mg/mL 100 - 485.41 mM

Ethanol 51.5 mg/mL 100 mM

Water < 0.1 mg/mL (Insoluble) -

Data sourced from multiple suppliers.[4][6] Note: Higher concentrations in DMSO may require

ultrasonication.[6]
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4. How should I prepare SNAP 94847 for in vivo animal studies?

For oral administration in animal models, SNAP 94847 hydrochloride needs to be prepared in a

suitable vehicle.[6] Direct dissolution in aqueous solutions is not feasible due to its low water

solubility.[6] A common method involves creating a suspension or a clear solution using a multi-

component solvent system.

Here are some reported vehicle formulations for in vivo use:

10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline[6]

10% DMSO >> 90% (20% SBE-β-CD in saline)[6]

10% DMSO >> 90% corn oil[6]

5. What is the correct way to store SNAP 94847?

Proper storage is crucial to maintain the stability and activity of the compound.

Solid Form: Store the solid powder at -20°C for long-term storage (≥ 4 years) or at 4°C for

shorter periods, always in a sealed container away from moisture.[1][2][6] Some suppliers

recommend desiccating at room temperature.[4]

In Solvent: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to

1 month.[2][6] Ensure the container is sealed to prevent evaporation and moisture

absorption.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution of SNAP 94847 Hydrochloride

This protocol is based on a molecular weight of 515.03 g/mol for SNAP 94847 hydrochloride.[4]

[6]

Materials:

SNAP 94847 hydrochloride powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weigh the Compound: Accurately weigh out a specific mass of SNAP 94847 hydrochloride.

For example, weigh 5.15 mg of the compound.

Add Solvent: To the 5.15 mg of powder, add 1 mL of anhydrous DMSO to achieve a final

concentration of 10 mM.

Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, use an

ultrasonic bath for 10-15 minutes. Gentle warming can be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Signaling Pathway and Mechanism of Action
SNAP 94847 is a potent and selective antagonist of the Melanin-Concentrating Hormone

Receptor 1 (MCHR1).[4][8][9] MCHR1 is a G protein-coupled receptor (GPCR) that couples to

G(i) and G(q) proteins to modulate downstream signaling pathways.[10][11][12] By blocking

MCHR1, SNAP 94847 inhibits these signaling cascades, which are involved in regulating

energy homeostasis, mood, and motivation.[9][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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